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Compound of Interest

Compound Name: Calendic acid

Cat. No.: B1236414 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for working with Calendic acid, a conjugated polyunsaturated fatty acid. By

adhering to these procedures, you can ensure a safe laboratory environment and maintain the

integrity of your research.

Key Physical and Chemical Properties of Calendic Acid
Understanding the properties of Calendic acid is the first step toward safe handling. The

following table summarizes its key quantitative data.

Property Value

Molecular Formula C18H30O2[1][2]

Molar Mass 278.436 g·mol−1[1][2]

Melting Point 40 - 40.5 °C[2]

Physical State Solid[2][3]

Solubility in Water Practically insoluble[3]

Appearance Solid[2]
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A systematic approach to handling Calendic acid from receipt to disposal minimizes risks. The

following step-by-step plan outlines the necessary precautions.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and dark place.[4] Recommended storage temperatures are 0-4°C for

short-term (days to weeks) and -20°C for long-term (months to years).[4]

Keep the container tightly closed to prevent oxidation and contamination.[5]

2. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential dust or aerosols.[6][7]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[6][7]

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[8][9][10]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, to prevent skin

contact.[8][11]

Body Protection: A lab coat or chemical-resistant apron is required to protect against spills.[8]

Long-sleeved shirts and long pants should be worn.[8]

Footwear: Wear closed-toe shoes, preferably chemical-resistant safety boots.[10][11][12]

4. Handling Procedures:

Before handling, allow the container to reach room temperature to avoid condensation.
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Weigh and dispense the required amount of Calendic acid in a designated area, minimizing

the creation of dust.

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of Calendic acid and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Neutralization (for acidic waste solutions):

If Calendic acid is in an acidic solution, it should be neutralized.

Slowly add a suitable base, such as sodium bicarbonate, until the pH is neutral (pH 7).[13]

2. Waste Collection:

Collect all waste material, including unused Calendic acid, contaminated consumables

(e.g., gloves, wipes), and neutralized solutions, in a clearly labeled, leak-proof, and

corrosion-resistant container.[13]

3. Storage of Waste:

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials.[13]

4. Final Disposal:

Dispose of the chemical waste through a licensed waste disposal contractor.[14] Do not pour

down the drain or dispose of with regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.
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The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Calendic acid.
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Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling and disposal of

Calendic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calendic acid - Wikipedia [en.wikipedia.org]

2. Calendic acid | C18H30O2 | CID 5282818 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Milk Composition Database: Showing metabocard for Calendic acid (BMDB0030962)
[mcdb.ca]

4. medkoo.com [medkoo.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. WERCS Studio - Application Error [hallstar-sds.thewercs.com]

7. fishersci.com [fishersci.com]

8. helifattyacid.com [helifattyacid.com]

9. fatfinger.io [fatfinger.io]

10. deltahealth.co.za [deltahealth.co.za]

11. hsi.com [hsi.com]

12. epa.gov [epa.gov]

13. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]

14. nhrorganicoils.com [nhrorganicoils.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Calendic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236414#personal-protective-equipment-for-
handling-calendic-acid]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1236414?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236414?utm_src=pdf-body
https://www.benchchem.com/product/b1236414?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Calendic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Calendic-acid
https://mcdb.ca/metabolites/BMDB30962
https://mcdb.ca/metabolites/BMDB30962
https://www.medkoo.com/products/40374
https://www.sigmaaldrich.com/HK/zh/sds/sial/o1008
https://hallstar-sds.thewercs.com/errorpage.aspx?aspxerrorpath=/private/document.aspx
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-o/S25451.pdf
https://www.helifattyacid.com/blog/what-are-the-safety-precautions-when-handling-fatty-acid-tall-oil-673403.html
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://deltahealth.co.za/what-you-need-to-know-about-ppe-for-the-oil-and-gas-industry/
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.greenflow.com/blog/how-to-dispose-of-acid-safely-a-step-by-step-guide
https://www.nhrorganicoils.com/uploads/20150901163822e_Calendula_SDS.pdf
https://www.benchchem.com/product/b1236414#personal-protective-equipment-for-handling-calendic-acid
https://www.benchchem.com/product/b1236414#personal-protective-equipment-for-handling-calendic-acid
https://www.benchchem.com/product/b1236414#personal-protective-equipment-for-handling-calendic-acid
https://www.benchchem.com/product/b1236414#personal-protective-equipment-for-handling-calendic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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